1-(5-Methylthiophen-2-yl)ethane-1-thiol
Description
1-(5-Methylthiophen-2-yl)ethane-1-thiol is a chemical compound that belongs to the family of thioethers. It is commonly used in scientific research due to its unique properties and potential applications.
Scientific Research Applications
Organic Synthesis and Chemical Reactions
- Thiophene Derivatives : As a sulfur-containing heterocycle, 1-(5-Methylthiophen-2-yl)ethane-1-thiol serves as a valuable building block in organic synthesis. Researchers use it to create more complex thiophene derivatives, which find applications in materials science, pharmaceuticals, and agrochemicals .
Fluorescent Dyes and Sensors
- Photophysical Properties : This compound has been investigated for its photophysical properties. Researchers have explored its fluorescence behavior, especially in the context of twisted intramolecular charge transfer (TICT) processes. By tuning the structure, it can serve as a fluorescent dye or sensor in analytical chemistry and bioimaging .
Materials Science and Surface Modification
- Functional Coatings : The thiol group in 1-(5-Methylthiophen-2-yl)ethane-1-thiol allows it to bind to metal surfaces. Researchers have used it to modify surfaces, creating functional coatings with improved adhesion, corrosion resistance, and electronic properties. These coatings find applications in electronics, sensors, and protective layers .
Medicinal Chemistry and Drug Development
- Bioactive Molecules : Although direct applications of this compound in medicine are limited, its structural motif can inspire the design of bioactive molecules. Medicinal chemists explore similar scaffolds to develop drugs targeting specific biological pathways or receptors .
Electrochemistry and Energy Storage
- Electrode Materials : Researchers investigate the electrochemical behavior of 1-(5-Methylthiophen-2-yl)ethane-1-thiol as a potential electrode material. Its redox properties make it interesting for energy storage devices, such as supercapacitors or lithium-ion batteries .
Agrochemicals and Pesticides
- Crop Protection : While not directly used as a pesticide, its thiol functionality could inspire the development of novel agrochemicals. Researchers explore modifications to enhance pesticidal activity or reduce environmental impact .
properties
IUPAC Name |
1-(5-methylthiophen-2-yl)ethanethiol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10S2/c1-5-3-4-7(9-5)6(2)8/h3-4,6,8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHZUBMKXFQPKDJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(C)S |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Methylthiophen-2-yl)ethane-1-thiol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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